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Compound of Interest

Compound Name: ALC-0159

Cat. No.: B3025661

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal
of ALC-0159, a lipid excipient utilized in the formulation of lipid nanoparticles (LNPs) for
MRNA-based vaccine development. Given the critical nature of laboratory safety, this guide
offers procedural, step-by-step guidance to ensure the safe and effective use of this compound.

Hazard Assessment and Personal Protective
Equipment (PPE)

There are conflicting reports regarding the hazard classification of ALC-0159. While some
safety data sheets (SDSs) classify it as hon-hazardous, others indicate potential for skin and
eye irritation and harm if swallowed. Therefore, a conservative approach to personal protection
is strongly recommended.

Recommended Personal Protective Equipment (PPE) for Handling ALC-0159:
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Protection Type Recommended PPE Specification

Safety glasses with side

Eye and Face Protection shields or chemical splash ANSI Z87.1 compliant
goggles

Hand Protection Nitrile gloves Chemical-resistant

Body Protection Laboratory coat Standard

Not generally required for
small quantities in a well-
) ) ventilated area. Use a NIOSH- ]
Respiratory Protection ] ) ] N95 or higher
approved respirator if creating
aerosols or handling large

quantities.

Physical and Chemical Properties

A summary of the key physical and chemical properties of ALC-0159 is provided below. This
information is essential for proper handling, storage, and experimental planning.
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Property Value

N,N-ditetradecylacetamide PEG(2000), N,N-
Synonyms ) )

ditetradecylacetamide Polyethylene Glycol-2000
Appearance Solid[1]
Average Molecular Weight ~2400 Da[2]
Purity >95%1]
Storage Temperature -20°C[1]

Stability > 4 years at -20°C[1]
Solubility in Ethanol ~1 mg/mL[1]
Solubility in Dimethylformamide (DMF) ~10 mg/mL[1]

Solubility in Dimethyl Sulfoxide (DMSO)

Slightly soluble[1]

Solubility in DMF:PBS (pH 7.2) (1:2)

~0.3 mg/mL[1]

Experimental Protocol: Preparation of ALC-0159

Stock Solution

This protocol outlines the steps for preparing a stock solution of ALC-0159. All procedures

should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood,

while wearing the recommended PPE.

Materials:

ALC-0159 (solid)

Inert gas (e.g., argon or nitrogen)

Appropriate glassware (e.g., vial, beaker)

Magnetic stirrer and stir bar (optional)

Anhydrous ethanol or dimethylformamide (DMF)

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://www.caymanchem.com/product/34336/alc-0159
https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://cdn.caymanchem.com/cdn/insert/34336.pdf
https://www.benchchem.com/product/b3025661?utm_src=pdf-body
https://www.benchchem.com/product/b3025661?utm_src=pdf-body
https://www.benchchem.com/product/b3025661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Pipettes and pipette tips
Procedure:

o Acclimatization: Allow the sealed container of ALC-0159 to equilibrate to room temperature
before opening to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of ALC-0159 solid
and transfer it to a clean, dry glass vial.

e Solvent Addition: Add the appropriate volume of anhydrous ethanol or DMF to the vial to
achieve the desired concentration.

 Inert Gas Purge: Purge the headspace of the vial with an inert gas (e.g., argon or nitrogen)
to minimize oxidation.[1]

o Dissolution: Seal the vial and mix the contents by vortexing or magnetic stirring until the solid
is completely dissolved. Gentle warming may be applied if necessary, but avoid excessive
heat.

o Storage: Store the stock solution at -20°C. It is recommended to prepare fresh aqueous
solutions daily and avoid long-term storage of aqueous dilutions.[1]

Operational Workflow for Handling ALC-0159

The following diagram illustrates the key steps and decision points for the safe handling of
ALC-0159 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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